Cas no 92410-92-9 (5-propylpyridin-2-amine)

• Product Name: 5-propylpyridin-2-amine
• CAS No: 92410-92-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1121706
• PubChem ID: 20454480
• Update Time: 2025-04-23

5-propylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-propyl-2-Pyridinamine
• 5-propylpyridin-2-amine
• 5-Propyl-2-pyridinamine (ACI)
• 2-Amino-5-propylpyridine

• Inchi： 1S/C8H12N2/c1-2-3-7-4-5-8(9)10-6-7/h4-6H,2-3H2,1H3,(H2,9,10)
• InChI Key： JYJJVSILRLLKGL-UHFFFAOYSA-N
• SMILES： N1C(N)=CC=C(CCC)C=1

Additional information on 5-propylpyridin-2-amine

Professional Introduction to 5-propyl-2-Pyridinamine (CAS No. 92410-92-9)

5-propyl-2-Pyridinamine, with the chemical identifier CAS No. 92410-92-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's molecular structure, featuring a pyridine ring substituted with a propyl group at the 5-position and an amine functional group at the 2-position, makes it a valuable scaffold for developing novel bioactive molecules.

The< strong>5-propyl-2-Pyridinamine molecule exhibits unique electronic and steric properties that contribute to its reactivity and binding affinity towards biological targets. The presence of the propyl side chain introduces steric bulk, which can modulate interactions with protein receptors, while the amine group provides a site for further functionalization. These characteristics make it an attractive building block for designing ligands, catalysts, and intermediates in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>5-propyl-2-Pyridinamine. Research studies have highlighted its role as a precursor in the synthesis of more complex pharmacophores. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The pyridine core is particularly well-suited for interactions with enzymes and receptors, making it a key component in drug discovery efforts.

One of the most compelling aspects of< strong>5-propyl-2-Pyridinamine is its utility in the development of targeted therapies. The compound's ability to selectively interact with specific biological pathways has been leveraged in the design of small-molecule inhibitors. These inhibitors are crucial for modulating disease-related processes, such as signal transduction and metabolic pathways. The< strong>CAS No. 92410-92-9 registry ensures that researchers can reliably source and characterize this compound for their experiments.

The synthesis of< strong>5-propyl-2-Pyridinamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution, reduction, and cyclization are commonly employed to construct the pyridine ring system. Advanced catalytic processes have further refined these synthetic routes, improving yield and purity. The efficiency of these synthetic strategies underscores the importance of< strong>5-propyl-2-Pyridinamine as a synthetic intermediate.

The< strong>CAS No. 92410-92-9-indexed compound has also found applications in materials science, particularly in the development of functional materials with tailored electronic properties. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and material design. The propyl substituent enhances solubility and processability, making< strong>5-propyl-2-Pyridinamine a promising candidate for such applications.

In conclusion, 5-propyl-2-Pyridinamine (CAS No. 92410-92-9) represents a versatile and highly relevant compound in contemporary chemical research. Its structural features and functional properties make it indispensable in pharmaceutical development, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its significance is likely to grow further, solidifying its place as a cornerstone in chemical innovation.